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Cat. No.: B1668358

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbohydrazide (CHsN4O), a white crystalline solid, is a versatile molecule with significant
applications across various industries, including pharmaceuticals, water treatment, and as a
precursor for energetic materials.[1][2][3] Its utility is intrinsically linked to its distinct physical
and chemical properties. This technical guide provides a comprehensive overview of the core
physical properties of carbohydrazide crystals, offering quantitative data, detailed
experimental protocols for their determination, and a logical visualization of the interplay
between these properties and their applications.

Core Physical Properties

The fundamental physical characteristics of carbohydrazide are summarized below. These
properties are crucial for its handling, formulation, and application in various scientific and
industrial settings.

Data Presentation: Quantitative Physical Properties
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Property Value Units Notes
Molecular Weight 90.09[2] g/mol
. . Decomposes upon
Melting Point 150-154[1][2][41[5] °C )
melting.[1][6]
Density 1.341[2] g/cm3

White crystalline

powder or short

Appearance
columnar crystals[3][4]
[7]
I Dissolution is
Solubility in Water Very soluble[1][3][7]

endothermic.[3][8]

e ) ) Insoluble in ethanal,
Solubility in Organic Largely insoluble[1][2]

ether, and benzene.[2]
Solvents [3]

[3]14]

Crystal Structure and Molecular Geometry

Carbohydrazide crystallizes in the monoclinic system with the space group P21/c.[9] The
molecule is nonplanar.[2][3] The core N-CO-N group is planar, with bond distances and angles
similar to those in urea.[9] The two -NH-NH2z groups adopt different conformations, described
as cis, gauche and trans, antigauche.[9]

Crystal Space

a b c B \Y V4
System Group
Monoclini 3.728(2) 8.841(3) 12.659(7) 109.1(1)
P2.1/c[9] 394.3[9] 4[9]
c[o][10] [9] [9] [9] [9]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
carbohydrazide crystals.
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Melting Point Determination

Principle: The melting point is determined by heating a sample and observing the temperature
at which the solid-to-liquid phase transition occurs. Due to decomposition, a sharp melting point
may not be observed; instead, a melting range and the onset of decomposition are noted.

Apparatus:

Melting point apparatus (e.g., capillary tube melting point apparatus)

Capillary tubes

Sample grinder (mortar and pestle)

Thermometer or digital temperature probe

Procedure:

Sample Preparation: A small amount of dry carbohydrazide crystals is finely ground into a

powder.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample to
pack a small amount (2-3 mm in height) of the material into the closed end.

» Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus.

» Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the
expected melting point.

» Observation: The temperature at which the first signs of melting are observed and the
temperature at which the entire sample becomes liquid are recorded as the melting range.
Any signs of decomposition (e.g., gas evolution, color change) are also noted.

Density Measurement (Gas Pychometry)

Principle: Gas pycnometry determines the true volume of a solid by measuring the pressure
change of a known quantity of an inert gas (e.g., helium) in a calibrated chamber with and
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without the sample. The density is then calculated from the mass and the measured volume.

Apparatus:

Gas pycnometer

Analytical balance

Sample cell

Helium gas supply
Procedure:
» Calibration: The instrument is calibrated using a standard sphere of known volume.

o Sample Preparation: A known mass of carbohydrazide crystals is accurately weighed using
an analytical balance.

e Measurement: The weighed sample is placed in the sample cell, which is then sealed in the
pycnometer.

e Analysis: The analysis is initiated, and the instrument automatically purges the chamber with
helium gas and performs a series of pressure measurements to determine the sample
volume.

o Calculation: The density is calculated by the instrument's software using the formula: Density
= Mass / Volume.

Solubility Determination (Qualitative)

Principle: A qualitative assessment of solubility is performed by observing the dissolution of a
solute in a solvent at a given temperature.

Apparatus:
e Test tubes

e Spatula
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o Vortex mixer or stirring rod

o Selection of solvents (e.g., water, ethanol, ether, benzene)

Procedure:

Solvent Dispensing: A fixed volume (e.g., 3 mL) of the desired solvent is added to a test
tube.

o Solute Addition: A small, pre-weighed amount (e.g., 10 mg) of carbohydrazide is added to
the solvent.

o Mixing: The mixture is agitated vigorously using a vortex mixer or stirring rod for a set period
(e.g., 1-2 minutes).

o Observation: The solution is visually inspected to determine if the solid has completely

dissolved. The results are recorded as "soluble," "sparingly soluble," or "insoluble."

Crystal Structure Determination (Single-Crystal X-ray
Diffraction)

Principle: Single-crystal X-ray diffraction provides precise information about the three-
dimensional arrangement of atoms within a crystal lattice by analyzing the diffraction pattern of
X-rays passing through a single crystal.

Apparatus:

e Single-crystal X-ray diffractometer
o X-ray source (e.g., Cu Ka radiation)
o Goniometer

o Detector

e Microscope for crystal mounting

Procedure:
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e Crystal Selection and Mounting: A suitable single crystal of carbohydrazide is selected
under a microscope and mounted on a goniometer head.

o Data Collection: The mounted crystal is placed in the diffractometer and cooled to a low
temperature (e.g., 100 K) to reduce thermal vibrations. The crystal is then exposed to a
monochromatic X-ray beam, and the diffraction data are collected as the crystal is rotated.

» Structure Solution and Refinement: The collected diffraction data are processed to determine
the unit cell dimensions and space group. The crystal structure is then solved using direct
methods or Patterson methods and refined using least-squares techniques to obtain the final
atomic coordinates and molecular geometry.

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA and Differential Scanning Calorimetry - DSC)

Principle: TGA measures the change in mass of a sample as a function of temperature,
indicating thermal stability and decomposition temperatures. DSC measures the heat flow into
or out of a sample as it is heated, revealing phase transitions such as melting and
decomposition.

Apparatus:

Thermogravimetric Analyzer (TGA)

Differential Scanning Calorimeter (DSC)

Sample pans (e.g., aluminum)

Inert gas supply (e.g., nitrogen)

Procedure:

o Sample Preparation: A small, accurately weighed amount of carbohydrazide is placed in a
TGA or DSC sample pan.

o TGA Analysis: The sample is heated in the TGA under a controlled atmosphere (e.g.,
nitrogen) at a constant heating rate (e.g., 10 °C/min). The mass loss is recorded as a
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function of temperature.

¢ DSC Analysis: The sample is heated in the DSC under a controlled atmosphere at a constant
heating rate. The heat flow is measured relative to an empty reference pan. The resulting
thermogram shows endothermic (melting) and exothermic (decomposition) events.

Mandatory Visualization

The following diagram illustrates the logical relationship between the fundamental physical
properties of carbohydrazide and its primary applications.

Relationship between Physical Properties and Applications of Carbohydrazide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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